Cas no 2171157-15-4 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid
• CAS No: 2171157-15-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6218874
• PubChem ID: 165534192
• Update Time: 2025-05-28

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid
• (2S)-3-methoxy-2-{[(1rs,4rs)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2171157-15-4
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methoxypropanoic acid
• EN300-1571737
• EN300-1571072
• EN300-1571480

• Inchi： 1S/C26H30N2O6/c1-33-15-23(25(30)31)28-24(29)16-10-12-17(13-11-16)27-26(32)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m0/s1
• InChI Key： RALKHVFVVUZYGM-OCJFHSIUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N[C@H](C(=O)O)COC)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid

Research Brief on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic Acid (CAS: 2171157-15-4)

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid (CAS: 2171157-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclohexyl backbone, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key findings from recent research highlights the role of this compound in facilitating the synthesis of peptide-based inhibitors. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures high yield and purity during the coupling reactions. Researchers have demonstrated that the incorporation of the cyclohexyl moiety enhances the stability and bioavailability of the resulting peptides, making it a valuable scaffold for drug candidates. Additionally, the methoxypropanoic acid tail contributes to improved solubility, which is crucial for in vivo applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid to develop a series of protease inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the nanomolar range. This finding underscores its potential as a lead compound for antiviral drug development, particularly in the context of emerging infectious diseases.

Another area of interest is the compound's utility in targeted drug delivery systems. A 2024 preprint on bioRxiv detailed its incorporation into lipid nanoparticles (LNPs) for mRNA delivery. The researchers noted that the Fmoc-protected amino acid derivative improved the encapsulation efficiency and release kinetics of mRNA, suggesting its promise in next-generation vaccine technologies. This aligns with the growing demand for efficient and scalable delivery platforms in the post-pandemic era.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid. Recent patents filed by pharmaceutical companies indicate ongoing efforts to streamline its synthesis, with a focus on reducing costs and minimizing environmental impact. For instance, a green chemistry approach employing biocatalysts has shown promise in achieving higher enantioselectivity and yield.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid (CAS: 2171157-15-4) represents a versatile and high-value intermediate in modern drug discovery. Its applications span from peptide therapeutics to mRNA delivery, reflecting its broad utility in addressing unmet medical needs. Future research should focus on scaling up production and further elucidating its mechanistic roles in biological systems.